Cas no 898791-72-5 ((3-chloro-5-fluorophenyl)-cyclopentylmethanone)

• Product Name: (3-chloro-5-fluorophenyl)-cyclopentylmethanone
• CAS No: 898791-72-5
• MF: C₁₂H₁₂ClFO
• MW: 226.674486160278
• CID: 1948463
• PubChem ID: 24724177
• Update Time: 2025-05-20

(3-chloro-5-fluorophenyl)-cyclopentylmethanone Chemical and Physical Properties

Names and Identifiers

• (3-chloro-5-fluorophenyl)-cyclopentylmethanone
• 3-CHLORO-5-FLUOROPHENYL CYCLOPENTYL KETONE
• CTK5G6827
• AG-H-67129
• KB-181750
• MFCD03841326
• AKOS016019910
• DTXSID10642576
• (3-Chloro-5-fluorophenyl)(cyclopentyl)methanone
• 898791-72-5

• MDL： MFCD03841326
• Inchi： 1S/C12H12ClFO/c13-10-5-9(6-11(14)7-10)12(15)8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key： UEMVNUHMBXUTLH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C1CCCC1)=O)F

Computed Properties

• Exact Mass: 226.05600
• Monoisotopic Mass: 226.0560709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.85200

Additional information on (3-chloro-5-fluorophenyl)-cyclopentylmethanone

(3-chloro-5-fluorophenyl)-cyclopentylmethanone: A Comprehensive Overview

The compound with CAS No. 898791-72-5, commonly referred to as (3-chloro-5-fluorophenyl)-cyclopentylmethanone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chloro-fluorophenyl group with a cyclopentylmethanone moiety, creating a molecule with diverse potential applications.

Chemical Structure and Properties

The molecular structure of (3-chloro-5-fluorophenyl)-cyclopentylmethanone is defined by its aromatic ring substituted with chlorine and fluorine atoms at the 3 and 5 positions, respectively. The cyclopentane ring is connected to the aromatic system via a methylene group, forming a ketone functional group. This arrangement not only imparts stability to the molecule but also contributes to its unique reactivity and solubility properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly due to their ability to modulate enzyme activity and receptor binding. The presence of electron-withdrawing groups like chlorine and fluorine enhances the molecule's ability to participate in hydrogen bonding, making it a promising candidate for various biological assays.

Synthesis and Applications

The synthesis of (3-chloro-5-fluorophenyl)-cyclopentylmethanone involves a multi-step process that typically begins with the preparation of the chloro-fluorophenyl precursor. This is followed by coupling reactions to introduce the cyclopentane ring and subsequent oxidation steps to form the ketone group. Researchers have explored various synthetic pathways, including Friedel-Crafts acylation and nucleophilic aromatic substitution, to optimize the yield and purity of this compound.

In terms of applications, (3-chloro-5-fluorophenyl)-cyclopentylmethanone has shown potential in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied, with recent findings suggesting its role in modulating key enzymes involved in metabolic disorders.

Recent Research Findings

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on (3-chloro-5-fluorophenyl)-cyclopentylmethanone, revealing its potential as a lead compound for drug discovery. These studies have demonstrated that the molecule exhibits strong binding affinity towards several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs).

Moreover, green chemistry approaches have been employed to synthesize this compound under environmentally friendly conditions, reducing the overall carbon footprint associated with its production. Such sustainable practices are increasingly being adopted in the pharmaceutical industry to align with global efforts toward environmental conservation.

Conclusion

In conclusion, (3-chloro-5-fluorophenyl)-cyclopentylmethanone (CAS No. 898791-72-5) stands out as a significant molecule in contemporary chemical research due to its versatile structure and promising biological properties. With ongoing research exploring its potential applications in drug development and material science, this compound is poised to play a pivotal role in advancing modern medicine.